4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol

• IUPAC Name: 4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol
• InChI: InChI=1S/C8H7N7O3/c16-7-2-1-6(15(17)18)3-5(7)4-9-10-8-11-13-14-12-8/h1-4,16H,(H2,10,11,12,13,14)/b9-4+
• InChI Key: QWHAGNDMBYFSSR-RUDMXATFSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=NNC2=NNN=N2)O
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=N/NC2=NNN=N2)O
• Molecular Formula: C8H7N7O3
• Molecular Weight: 249.19 g/mol

Description

4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol is an organic compound characterized by the presence of a nitro group, a phenol group, and a tetrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the nitration of a phenol precursor, followed by the formation of the tetrazole ring through a cyclization reaction with appropriate reagents under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration and cyclization processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The nitro group can be reduced to an amine.

Substitution: Electrophilic aromatic substitution reactions can occur at the aromatic ring

Common Reagents and Conditions

Oxidation: Common oxidizing agents include chromic acid and potassium permanganate.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions often require acidic conditions and electrophiles like nitronium ions

Major Products Formed

Oxidation: Quinones.

Reduction: Aminophenol derivatives.

Substitution: Various substituted phenol derivatives depending on the electrophile used

Scientific Research Applications

4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol has several scientific research applications:

Chemistry: Used as a precursor for the synthesis of more complex organic molecules.

Biology: Investigated for its potential antibacterial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and proteins, affecting their activity.

Pathways Involved: It may modulate oxidative stress pathways, leading to its antioxidant effects, and inhibit specific enzymes involved in bacterial growth, contributing to its antibacterial properties .

Comparison with Similar Compounds

Similar Compounds

4-nitrophenol: A simpler compound with a nitro group and a phenol group.

2,4-dinitrophenol: Contains two nitro groups and a phenol group.

Tetrazole derivatives: Compounds with a tetrazole ring and various substituents

Uniqueness

4-nitro-2-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]phenol is unique due to the combination of its nitro group, phenol group, and tetrazole ring, which imparts distinct chemical and biological properties not found in simpler analogs .